
reactivity profile of 5-Chloro-2-methyl-3-
nitrobenzaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
5-Chloro-2-methyl-3-

nitrobenzaldehyde

CAS No.: 1613329-99-9

Cat. No.: B3177416

Get Quote

An In-Depth Technical Guide to the Reactivity Profile of 5-Chloro-2-methyl-3-
nitrobenzaldehyde

Executive Summary: The "Crowded Scaffold"
Paradigm
5-Chloro-2-methyl-3-nitrobenzaldehyde (CAS: 1613329-99-9) represents a highly

functionalized aromatic building block characterized by a "crowded" 1,2,3-substitution pattern.

Unlike simpler benzaldehydes, the reactivity of this molecule is governed by the steric and

electronic interplay between the electron-withdrawing nitro group (C3), the sterically demanding

methyl group (C2), and the reactive aldehyde (C1).

For drug development professionals, this molecule is not merely an intermediate; it is a

privileged scaffold for the synthesis of fused heterocycles—specifically RORγ modulators

(Retinoid-related Orphan Receptor gamma) and kinase inhibitors. Its unique substitution

pattern allows for the rapid construction of indole, quinoline, and benzimidazole cores through

"molecular editing" of its three distinct functional handles.
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Chemical Profile & Structural Logic
Property Data

CAS Number 1613329-99-9

Molecular Formula C₈H₆ClNO₃

Molecular Weight 199.59 g/mol

Appearance Pale yellow to off-white solid

Purity Standard ≥98% (HPLC)

Electronic Character Highly electron-deficient ring (Nitro + Aldehyde)

Key Hazard Skin/Eye Irritant; Potential sensitizer

3D Conformational Analysis (The "Buttressing Effect")
The juxtaposition of the methyl group (C2) between the aldehyde (C1) and the nitro group (C3)

creates significant steric strain.

Consequence 1: The nitro group is likely twisted out of planarity with the benzene ring to

relieve steric clash with the methyl group. This reduces the resonance withdrawal of the nitro

group, making the ring slightly more susceptible to electrophilic attack than predicted by

simple additivity rules.

Consequence 2: The methyl protons are electronically activated (acidified) by the ortho-nitro

and ortho-aldehyde groups, making this position a "latent nucleophile" for intramolecular

cyclizations.

Proven Synthesis Protocols
While direct nitration of 5-chloro-2-methylbenzaldehyde is theoretically possible, it suffers from

regioselectivity issues (competition between C3 and C6) and oxidation of the aldehyde. The

field-proven industrial route, as documented in patent literature for RORγ modulators, utilizes

an oxidation strategy from the corresponding benzyl alcohol.
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Protocol A: PCC Oxidation of (5-Chloro-2-methyl-3-
nitrophenyl)methanol
Reference: CN106536489B

This protocol avoids the handling of sensitive aldehyde intermediates during the harsh nitration

step.

Reagents:

Precursor: (5-Chloro-2-methyl-3-nitrophenyl)methanol (D139)[1]

Oxidant: Pyridinium Chlorochromate (PCC)

Solvent: Dichloromethane (DCM)

Step-by-Step Methodology:

Preparation: Charge a reaction vessel with (5-chloro-2-methyl-3-nitrophenyl)methanol (1.0

eq) dissolved in anhydrous DCM (10 vol).

Oxidation: Add PCC (1.5 eq) portion-wise at room temperature (20–25°C). Note: Exothermic

reaction; control addition rate to maintain temperature.

Reaction: Stir the heterogeneous mixture for 12–16 hours. Monitor by TLC (Hexane:EtOAc

3:1) for the disappearance of the alcohol spot.

Workup: Filter the black reaction mixture through a pad of Celite/Silica to remove chromium

byproducts. Wash the pad with DCM.

Purification: Wash the filtrate with water (2x) and brine (1x). Dry over Na₂SO₄ and

concentrate in vacuo.

Yield: Typically 85–90% as a yellow solid.

Why this route? It guarantees the correct regiochemistry (established in the precursor) and

prevents over-oxidation to the benzoic acid.
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Precursor:
(5-Chloro-2-methyl-3-nitrophenyl)methanol

Process:
Oxidation @ RT (16h)

+ Reagent

Reagent:
PCC / DCM

Target:
5-Chloro-2-methyl-3-nitrobenzaldehyde

Filtration & Concentration

Click to download full resolution via product page

Caption: Figure 1. Oxidative synthesis route ensuring regiochemical purity.

Reactivity Profile & Applications
The molecule's reactivity is trifurcated into three distinct "zones," enabling diverse heterocycle

synthesis.

Zone 1: The Nitro Group (Chemospecific Reduction)
Reducing the nitro group at C3 yields 3-amino-5-chloro-2-methylbenzaldehyde. This is a high-

value intermediate because the amine and aldehyde are in a 1,3-relationship (meta),

preventing immediate self-cyclization (unlike 2-aminobenzaldehyde).

Protocol: Iron powder (Fe) in Acetic Acid (AcOH) or SnCl₂/HCl.

Selectivity: Avoids dechlorination (which can occur with Pd/C + H₂).

Application: The resulting aniline can be coupled with acyl chlorides to form amide linkers in

kinase inhibitors.

Zone 2: The Aldehyde (Condensation & Olefination)
The C1-aldehyde is highly reactive due to the electron-withdrawing effect of the C3-nitro group.

Reaction: Knoevenagel Condensation.

Partners: Malononitrile, Ethyl cyanoacetate.

Outcome: Formation of styryl derivatives. These are often used as Michael acceptors in

covalent drug design.
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Zone 3: The "Latent" Indole Synthesis
(Bartoli/Leimgruber-Batcho Logic)
Although the methyl and nitro groups are ortho to each other, the presence of the aldehyde at

C1 allows for a unique modification of the Leimgruber-Batcho indole synthesis.

Condensation: React aldehyde with an amine to form an imine.

Activation: The nitro group activates the C2-methyl protons.

Cyclization: Under basic conditions, this system can form complex fused systems like

pyrrolo[3,2-c]pyridines or modified indoles depending on the condensation partner.

Strategic Application in Drug Discovery
RORγ Modulators (Autoimmune Disease)
As highlighted in patent CN106536489B, this aldehyde is a key fragment for RORγ inverse

agonists.

Mechanism: The aldehyde is often converted to a benzylic amine or alcohol linker that fits

into the hydrophobic pocket of the nuclear receptor.

Role of Cl and NO2: The Chlorine (C5) provides a lipophilic anchor, while the Nitro group (or

its reduced amine form) establishes hydrogen bonding networks within the receptor's ligand-

binding domain (LBD).

Synthesis of 4-Substituted Quinolines
While not a direct Friedlander partner, the 3-amino-2-methyl motif derived from this molecule

allows for the synthesis of quinolines via the Combes Quinoline Synthesis (after modification of

the aldehyde to a ketone or reaction with beta-diketones).
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Caption: Figure 2. Divergent synthesis pathways for drug discovery applications.

Safety & Handling Protocols
Thermal Stability: The compound contains a nitro group and an aldehyde.[2] Avoid high

temperatures (>100°C) in the absence of solvent to prevent runaway decomposition.

Sensitization: Like many nitro-benzaldehydes, this compound is a potent skin sensitizer.

Double-gloving (Nitrile) and use of a fume hood are mandatory.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The aldehyde is prone to

air oxidation to 5-chloro-2-methyl-3-nitrobenzoic acid.
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Organic Syntheses. General methods for oxidation of benzyl alcohols to benzaldehydes

using PCC. (Applicable methodology).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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